N-(Hex-2-yn-1-yl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine

• CAS No.: 88211-49-8
• Molecular Formula: C12H27NSi2
• Molecular Weight: 241.52 g/mol
• IUPAC Name: N,N-bis(trimethylsilyl)hex-2-yn-1-amine
• InChI: InChI=1S/C12H27NSi2/c1-8-9-10-11-12-13(14(2,3)4)15(5,6)7/h8-9,12H2,1-7H3
• InChI Key: CTDUWZGWMZICHD-UHFFFAOYSA-N
• Canonical SMILES: CCCC#CCN([Si](C)(C)C)[Si](C)(C)C

Description

N-(Hex-2-yn-1-yl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine is a compound that belongs to the class of organosilicon compounds It is characterized by the presence of a silicon atom bonded to both organic and inorganic groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(Hex-2-yn-1-yl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine typically involves the reaction of terminal acetylenes with amines in the presence of catalysts. One common method is the Mannich three-component condensation of terminal acetylenes with amines under the influence of copper (I) salts . This reaction can be activated using microwave or ultrasound irradiation to improve yields and reaction rates .

Industrial Production Methods

Industrial production of this compound may involve the use of heterogeneous catalysts such as copper-zeolite or nickel-Y-zeolite, which can facilitate the reaction under milder conditions and with higher efficiency . The use of metal acetylides with C=N electrophiles in anhydrous conditions at low temperatures is another approach that can be employed for large-scale production .

Chemical Reactions Analysis

Types of Reactions

N-(Hex-2-yn-1-yl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of silanes and other reduced products.

Substitution: The compound can participate in substitution reactions where one of its groups is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include copper (I) salts, zinc, nickel, gold (I), gold (III), silver (I), iron (III), indium (III), and mercury salts . Reaction conditions often involve the use of catalysts, anhydrous solvents, and controlled temperatures to achieve the desired products .

Major Products Formed

Major products formed from these reactions include propargylamines, oxazolidines, and other organosilicon compounds . These products are valuable intermediates in organic synthesis and have applications in various fields.

Scientific Research Applications

N-(Hex-2-yn-1-yl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Medicine: It is being investigated for its potential use in drug development and as a therapeutic agent.

Industry: The compound is used in the production of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism by which N-(Hex-2-yn-1-yl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets, leading to changes in cellular processes and biochemical pathways . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(Hex-2-yn-1-yl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine include other organosilicon compounds such as:

• Trimethylsilylacetylene
• Trimethylsilylpropargylamine
• Trimethylsilylalkynes

Uniqueness

What sets this compound apart from these similar compounds is its specific structure, which imparts unique reactivity and properties. The presence of both the hex-2-yn-1-yl and trimethylsilyl groups allows for a diverse range of chemical transformations and applications .